Cas no 5436-46-4 ( )

• Product Name: &nbsp
• CAS No: 5436-46-4
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 940865
• PubChem ID: 5351497
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SEMPERVIRINE NITRATE
• nitric acid,16,17,18,19-tetrahydroyohimban
• SEMPERVIRINE NITRATE(AS)
• SEMPERVIRINE NITRATE(SH)
• acid,nitric
• sempervirine
• SEMPERVIRINE, NITRATE, DIHYDRATE
• NSC21728
• DTXSID70417707
• NSC-21728
• 5436-46-4
• nitric acid;16,17,18,19-tetrahydroyohimban
•  

• Inchi： 1S/C19H16N2.HNO3/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1;2-1(3)4/h3-4,7-12H,1-2,5-6H2;(H,2,3,4)
• InChI Key： IECUCQNAZVURGY-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].N12C=CC3=C4C=CC=CC4=NC3=C1C=C1CCCCC1=C2

Computed Properties

• Exact Mass: 335.12700
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.053
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.35000
• LogP: 4.69500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines